Cas no 39909-27-8 (2-(3-AMINOPROPYL)ANILINE)

• Product Name: 2-(3-AMINOPROPYL)ANILINE
• CAS No: 39909-27-8
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• MDL: MFCD07644609
• CID: 1018223
• PubChem ID: 155896
• Update Time: 2025-06-08

2-(3-AMINOPROPYL)ANILINE Chemical and Physical Properties

Names and Identifiers

• 2-(3-AMINOPROPYL)ANILINE
• 2.13-Diamino-1-propyl-benzol
• 2-Amino-hydrocinnamylamin
• Benzenepropanamine,2-amino
• AKOS006286339
• EN300-2982470
• SCHEMBL5928190
• DTXSID90192963
• Benzenepropanamine, 2-amino-
• SB76260
• 39909-27-8
• 3-(2-Aminophenyl)propanamine

• MDL： MFCD07644609
• Inchi： 1S/C9H14N2/c10-7-3-5-8-4-1-2-6-9(8)11/h1-2,4,6H,3,5,7,10-11H2
• InChI Key： RWNZAJYVDZRSLW-UHFFFAOYSA-N
• SMILES： NCCCC1C=CC=CC=1N

Computed Properties

• Exact Mass: 150.11600
• Monoisotopic Mass: 150.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.04000
• LogP: 2.44160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on 2-(3-AMINOPROPYL)ANILINE

Recent Advances in the Application of 2-(3-Aminopropyl)aniline (CAS: 39909-27-8) in Chemical Biology and Pharmaceutical Research

The compound 2-(3-Aminopropyl)aniline (CAS: 39909-27-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This research brief aims to provide an updated overview of the latest studies involving this compound, highlighting its synthetic utility, pharmacological potential, and emerging roles in drug discovery. Recent literature indicates that 2-(3-Aminopropyl)aniline serves as a crucial building block for the development of novel therapeutic agents, particularly in the areas of oncology and central nervous system (CNS) disorders.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient use of 2-(3-Aminopropyl)aniline in the synthesis of selective serotonin reuptake inhibitors (SSRIs) with improved blood-brain barrier permeability. The researchers employed a novel palladium-catalyzed coupling strategy to incorporate this aniline derivative into complex heterocyclic scaffolds, resulting in compounds showing 40-60% higher bioavailability compared to traditional SSRIs. Structural analysis revealed that the aminopropyl side chain plays a critical role in enhancing molecular interactions with target proteins while maintaining favorable pharmacokinetic properties.

In the field of anticancer drug development, 2-(3-Aminopropyl)aniline has been identified as a valuable precursor for kinase inhibitors. A recent patent application (WO2023056421) describes its use in creating potent and selective CDK4/6 inhibitors with reduced off-target effects. The compound's unique structural features allow for optimal positioning within the ATP-binding pocket of cyclin-dependent kinases, as confirmed by X-ray crystallography studies. These findings suggest that derivatives of 2-(3-Aminopropyl)aniline may offer improved therapeutic windows for cancer treatments currently limited by toxicity issues.

Emerging research has also explored the compound's potential in radiopharmaceutical applications. A 2024 study in Nuclear Medicine and Biology reported the successful labeling of 2-(3-Aminopropyl)aniline derivatives with fluorine-18 for PET imaging applications. The modified compounds demonstrated excellent tumor uptake and retention properties in preclinical models, suggesting their utility as diagnostic tools for various malignancies. This development opens new avenues for theranostic approaches in personalized medicine.

From a synthetic chemistry perspective, recent advances have focused on developing more sustainable production methods for 2-(3-Aminopropyl)aniline. A green chemistry approach published in ACS Sustainable Chemistry & Engineering (2023) described a biocatalytic route using engineered aminotransferases, achieving 85% yield with significantly reduced environmental impact compared to traditional synthetic methods. This innovation addresses growing concerns about the sustainability of pharmaceutical manufacturing while maintaining the high purity standards required for medicinal applications.

In conclusion, 2-(3-Aminopropyl)aniline (CAS: 39909-27-8) continues to demonstrate remarkable versatility in pharmaceutical research and development. Its applications span multiple therapeutic areas, with recent studies highlighting its potential in CNS drugs, anticancer agents, and diagnostic imaging. The compound's structural flexibility and the development of more sustainable production methods position it as a valuable asset in the ongoing pursuit of novel therapeutic solutions. Future research directions may focus on expanding its utility in targeted drug delivery systems and exploring its potential in emerging areas such as proteolysis-targeting chimeras (PROTACs).